Cas no 1806824-89-4 (Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate)

Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a difluoromethyl group, which enhances metabolic stability and bioavailability, making it valuable in drug discovery. The methoxy and amino substituents contribute to its reactivity, enabling selective functionalization for further derivatization. This compound is particularly useful as an intermediate in synthesizing biologically active molecules, including kinase inhibitors and antimicrobial agents. Its ester group allows for facile hydrolysis or transesterification, offering flexibility in downstream modifications. High purity and well-defined synthetic routes ensure reproducibility for research and industrial applications.
Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate structure
1806824-89-4 structure
Product Name:Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate
CAS No:1806824-89-4
MF:C11H14F2N2O3
MW:260.237269878387
CID:4855138
Update Time:2025-06-07

Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate
    • Inchi: 1S/C11H14F2N2O3/c1-3-18-7(16)4-6-5-15-11(14)8(10(12)13)9(6)17-2/h5,10H,3-4H2,1-2H3,(H2,14,15)
    • InChI Key: NZURHRQLYWERBO-UHFFFAOYSA-N
    • SMILES: FC(C1C(N)=NC=C(CC(=O)OCC)C=1OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 279
  • XLogP3: 1.3
  • Topological Polar Surface Area: 74.4

Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029067421-250mg
Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate
1806824-89-4 97%
250mg
$960.00 2022-03-31
Alichem
A029067421-500mg
Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate
1806824-89-4 97%
500mg
$1,564.80 2022-03-31
Alichem
A029067421-1g
Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate
1806824-89-4 97%
1g
$3,039.60 2022-03-31

Additional information on Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate

Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate (CAS No. 1806824-89-4): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate (CAS No. 1806824-89-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of an amino group, a difluoromethyl moiety, and a methoxy substituent, all of which contribute to its distinct properties and biological activities.

The chemical structure of Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate is particularly noteworthy. The pyridine ring, a six-membered heterocyclic aromatic compound, provides a rigid and planar framework that is essential for many biological interactions. The amino group at the 2-position enhances the compound's basicity and can participate in hydrogen bonding, which is crucial for receptor binding and other biological processes. The difluoromethyl group at the 3-position introduces fluorine atoms, which are known to modulate the electronic properties of molecules, affecting their lipophilicity, metabolic stability, and pharmacokinetic profiles. The methoxy group at the 4-position further contributes to the compound's lipophilicity and can influence its solubility and bioavailability.

Recent studies have highlighted the pharmacological potential of Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease, and to reduce oxidative stress and inflammation in neuronal cells.

In addition to its neuroprotective properties, Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate has also shown promise in the treatment of cancer. Preclinical studies have indicated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to interfere with specific cellular processes that are dysregulated in cancer cells, such as DNA replication and repair mechanisms. Furthermore, it has been shown to enhance the efficacy of conventional chemotherapeutic agents by sensitizing cancer cells to their effects.

The pharmacokinetic properties of Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate have also been extensively studied. Its lipophilic nature allows for good absorption through biological membranes, leading to favorable oral bioavailability. The presence of fluorine atoms enhances its metabolic stability, reducing the likelihood of rapid degradation by hepatic enzymes. This results in a longer half-life and sustained plasma concentrations, which are advantageous for maintaining therapeutic effects over extended periods.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its mechanism of action and optimize its use in clinical settings.

In conclusion, Ethyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate (CAS No. 1806824-89-4) represents a promising candidate for the development of new therapeutic agents in various medical fields. Its unique chemical structure and multifaceted biological activities make it an attractive target for further investigation and potential clinical application. As research continues to advance our understanding of this compound, it holds great promise for improving patient outcomes and addressing unmet medical needs.

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